N-(4-methoxyphenyl)-N-((E)-{1-(4-methoxyphenyl)-4-[(4-methylphenyl)sulfanyl]-2-phenyl-6,7-dihydro-1H-indol-5-yl}methylidene)amine

• IUPAC Name: N-(4-methoxyphenyl)-1-[1-(4-methoxyphenyl)-4-(4-methylphenyl)sulfanyl-2-phenyl-6,7-dihydroindol-5-yl]methanimine
• InChI: InChI=1S/C36H32N2O2S/c1-25-9-20-32(21-10-25)41-36-27(24-37-28-12-16-30(39-2)17-13-28)11-22-34-33(36)23-35(26-7-5-4-6-8-26)38(34)29-14-18-31(40-3)19-15-29/h4-10,12-21,23-24H,11,22H2,1-3H3
• InChI Key: UNBPAODRDBBHIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC2=C(CCC3=C2C=C(N3C4=CC=C(C=C4)OC)C5=CC=CC=C5)C=NC6=CC=C(C=C6)OC
• Molecular Formula: C36H32N2O2S
• Molecular Weight: 556.7 g/mol

Description

N-(4-methoxyphenyl)-N-((E)-{1-(4-methoxyphenyl)-4-[(4-methylphenyl)sulfanyl]-2-phenyl-6,7-dihydro-1H-indol-5-yl}methylidene)amine is a useful research compound. Its molecular formula is C36H32N2O2S and its molecular weight is 556.72. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interaction Studies

Compounds with methoxyphenyl and methylphenyl sulfanyl groups have been studied for their crystal structures and molecular interactions. For instance, Ramli et al. (2015) investigated the crystal structure of a compound with a central CN2S2 residue forming significant dihedral angles with thienyl and p-tolyl rings, highlighting potential for studying molecular packing and intermolecular interactions in similar compounds (Ramli et al., 2015).

Synthesis and Structural Characterization

The synthesis and structural characterization of compounds containing methoxyphenyl and methylphenyl sulfanyl groups have been explored, indicating potential application in the development of novel synthetic routes and the exploration of new chemical entities. Kosolapova et al. (2013) delved into the synthesis and structure of reaction products of 3-chloro-5-methoxy-4-[(4-methylphenyl)sulfanyl]-2(5H)-furanone with various nitrogen-containing agents, offering insights into reaction mechanisms and product characterization (Kosolapova et al., 2013).

Potential Biological Activities

Research into the biological activities of structurally related compounds suggests possible avenues for investigating the bioactivity of the compound . For example, studies on nitrogen analogs of stilbene compounds, which share some structural similarities, have explored their potential in inhibiting melanin production, indicating research opportunities in dermatological applications and pigment disorders (Choi et al., 2002).

Anticancer Activity Studies

Compounds with methoxyphenyl and sulfanyl functionalities have also been investigated for their anticancer activities. The synthesis and characterization of gold (III) and nickel (II) metal ion complexes derived from related compounds have been studied, with findings suggesting potential applications in exploring novel anticancer agents (Ghani et al., 2022).